Cas no 2171944-71-9 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid
• CAS No: 2171944-71-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5566167
• PubChem ID: 165510394
• Update Time: 2025-05-25

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171378-05-3
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxybutanoic acid
• 2171944-71-9
• 3-methoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2171322-55-5
• EN300-1531946
• 3-methoxy-4-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• EN300-1532111
• EN300-1532594
• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid

• Inchi： 1S/C25H28N2O6/c1-32-17(12-23(28)29)13-26-24(30)15-10-16(11-15)27-25(31)33-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-17,22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： FRLZDSKLPVMFAA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NCC(CC(=O)O)OC)=O)C1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic Acid: A Comprehensive Overview

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid, with the CAS number 2171944-71-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methoxybutanoic acid moiety. The integration of these functional groups makes it a versatile compound with potential applications in drug design and peptide synthesis.

Recent studies have highlighted the importance of the Fmoc group in protecting amino groups during peptide synthesis. The Fmoc group is widely used due to its stability under basic conditions and its ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group within the cyclobutane ring, which suggests that this molecule could serve as an intermediate in the synthesis of more complex peptides or bioactive compounds. The cyclobutane ring itself is a unique feature, as it introduces strain into the molecule, potentially influencing its reactivity and biological activity.

The presence of the methoxybutanoic acid moiety further enhances the versatility of this compound. Methoxy groups are known to improve the solubility and stability of molecules, while carboxylic acids are often involved in hydrogen bonding and other intermolecular interactions. This combination could make the compound suitable for use in various biochemical assays or as a precursor in medicinal chemistry.

Recent research has also explored the potential of this compound in drug delivery systems. The integration of multiple functional groups allows for the possibility of creating targeted drug delivery vehicles or prodrugs that can be activated under specific physiological conditions. For instance, the Fmoc group could act as a protective mask that is removed upon exposure to certain enzymes or pH levels, releasing an active drug molecule.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. The construction of such a complex molecule requires precise control over reaction conditions and intermediates. Researchers have employed various strategies, including coupling reactions, protection/deprotection sequences, and ring-closing metathesis, to assemble this molecule efficiently. These methods not only highlight the ingenuity of modern synthetic techniques but also pave the way for the creation of even more intricate molecules.

The biological activity of this compound has been a subject of recent investigations. Early studies suggest that it exhibits moderate activity against certain enzymes and cellular targets, making it a promising candidate for further exploration in therapeutic applications. However, more comprehensive studies are needed to fully understand its mechanism of action and potential toxicity profiles.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid stands as a testament to the advancements in organic synthesis and its potential applications in medicine and biotechnology. With ongoing research into its properties and functions, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and molecular tools.